BFF-816
Overview
Description
BFF-816 is a novel, systemically active kynurenine aminotransferase 2 (KAT2) inhibitor, significantly decreased escape latency in the Morris water maze, indicating improved performance in spatial and contextual memorynovel.
Scientific Research Applications
1. Understanding the Brinkman-Forchheimer Flow Model
The effective viscosity for the Brinkman-Forchheimer flow (BFF) model was experimentally determined, providing insights into the steady flow through porous media. This study utilized Nuclear Magnetic Resonance (NMR) techniques, contributing significantly to fluid mechanics research (Givler & Altobelli, 1994).
2. Blood Product Research in Austere Environments
The Blood Far Forward (BFF) research program focused on blood product efficacy, safety, and optimal training methods in challenging environments. This research is vital in advancing medical practices in military and remote settings (Strandenes et al., 2013).
3. Psychiatric Disease Treatment
BFF-816, a systemically active KAT II inhibitor, shows promise in treating psychiatric diseases by affecting neurotransmitter levels in the brain. This research is critical for developing new treatments for schizophrenia and other cognitive dysfunctions (Wu et al., 2014).
4. Fertility Preservation and Reproductive Health
Research on fertility preservation, particularly in primates, utilized basic fibroblast growth factor (bFGF) in ovarian cortex cultures. This study is essential for advancing reproductive health, especially for older women or cancer patients (Lu et al., 2015).
5. Nuclear Transfer Efficiency in Cattle Production
Studies on bovine fetal fibroblasts (BFF) have been conducted to assess variations in nuclear transfer efficiency, which is pivotal for advancements in animal cloning and agricultural biotechnology (Powell et al., 2004).
6. Construction Material Research
Research involving biomass frond fiber (BFF) in construction materials like foamed concrete has shown promising results in improving mechanical properties. This study contributes to sustainable development and material science (Mydin et al., 2022).
7. Aeroelastic Control Technologies
The development of flight vehicles demonstrating active aeroelastic control technologies, particularly for high aspect ratio flying wings susceptible to body freedom flutter (BFF), is a significant advancement in aerospace engineering (Beranek et al., 2010).
properties
Molecular Formula |
C21H16N2O3S |
|---|---|
Molecular Weight |
376.43 |
IUPAC Name |
(Z)-5-(3-(4-Oxo-1,2,5,6-tetrahydro-4H-pyrrolo[3,2,1-ij]quinolin-7-yl)benzylidene)thiazolidine-2,4-dione |
InChI |
InChI=1S/C21H16N2O3S/c24-18-7-6-16-15(5-4-13-8-9-23(18)19(13)16)14-3-1-2-12(10-14)11-17-20(25)22-21(26)27-17/h1-5,10-11H,6-9H2,(H,22,25,26)/b17-11- |
InChI Key |
CGUAICJZQHKUOC-BOPFTXTBSA-N |
SMILES |
O=C(NC/1=O)SC1=C/C2=CC=CC(C3=C4CCC(N5C4=C(CC5)C=C3)=O)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BFF-816; BFF 816; BFF816 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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